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Compound of Interest

Compound Name: Dodecanophenone

Cat. No.: B154281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for

Dodecanophenone (CAS No. 1674-38-0), a long-chain alkyl phenyl ketone. Given the limited

direct toxicological data on Dodecanophenone, this guide incorporates a read-across

approach, leveraging data from structurally similar compounds to provide a robust safety

assessment. This information is critical for researchers, scientists, and drug development

professionals who handle or intend to use this compound in their work.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is

fundamental to its safe handling and use. Dodecanophenone, also known as 1-phenyl-1-

dodecanone or undecyl phenyl ketone, is a solid at room temperature with the molecular

formula C₁₈H₂₈O.[1] Key quantitative physical and chemical data are summarized in Table 1.

Table 1: Physical and Chemical Properties of Dodecanophenone
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Property Value Reference

Molecular Weight 260.41 g/mol [1]

Melting Point 44 - 47 °C (111.2 - 116.6 °F) [1]

Boiling Point
214 - 215 °C (417.2 - 419 °F)

at 16 mmHg
[1]

Flash Point > 109 °C (> 228.2 °F) [1]

Water Solubility No information available [1]

Appearance Beige solid [1]

Odor Odorless [1]

Toxicological Profile
Direct and comprehensive toxicological data for Dodecanophenone is not readily available in

public databases or regulatory submissions. Safety Data Sheets for Dodecanophenone often

state that no acute toxicity information is available and that the substance is not classified as

hazardous based on available data.[1] In such cases, a read-across approach, using data from

structurally similar chemicals, is a scientifically valid method for assessing potential hazards.

Acute Toxicity
No specific LD50 (lethal dose, 50%) values for Dodecanophenone through oral, dermal, or

inhalation routes were found in the reviewed literature.

Skin Irritation and Corrosion
Specific studies on the skin irritation or corrosion potential of Dodecanophenone are not

publicly available.

Eye Irritation
No dedicated studies on the eye irritation potential of Dodecanophenone were identified.

Sensitization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://assets.publishing.service.gov.uk/media/5a759ea340f0b67f59fce4d7/scho0205binf-e-e.pdf
https://assets.publishing.service.gov.uk/media/5a759ea340f0b67f59fce4d7/scho0205binf-e-e.pdf
https://assets.publishing.service.gov.uk/media/5a759ea340f0b67f59fce4d7/scho0205binf-e-e.pdf
https://assets.publishing.service.gov.uk/media/5a759ea340f0b67f59fce4d7/scho0205binf-e-e.pdf
https://assets.publishing.service.gov.uk/media/5a759ea340f0b67f59fce4d7/scho0205binf-e-e.pdf
https://assets.publishing.service.gov.uk/media/5a759ea340f0b67f59fce4d7/scho0205binf-e-e.pdf
https://assets.publishing.service.gov.uk/media/5a759ea340f0b67f59fce4d7/scho0205binf-e-e.pdf
https://www.benchchem.com/product/b154281?utm_src=pdf-body
https://www.benchchem.com/product/b154281?utm_src=pdf-body
https://assets.publishing.service.gov.uk/media/5a759ea340f0b67f59fce4d7/scho0205binf-e-e.pdf
https://www.benchchem.com/product/b154281?utm_src=pdf-body
https://www.benchchem.com/product/b154281?utm_src=pdf-body
https://www.benchchem.com/product/b154281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


There is no available data to assess the potential of Dodecanophenone to cause skin

sensitization.

Genotoxicity
No studies were found that specifically investigate the genotoxic potential of

Dodecanophenone.

Carcinogenicity, Mutagenicity, and Reproductive
Toxicity (CMR)
Information regarding the carcinogenic, mutagenic, or reproductive toxicity of

Dodecanophenone is not available.

GHS Classification and Labeling
Based on the currently available information, Dodecanophenone is not classified as a

hazardous substance.[1] Consequently, it does not have specific hazard pictograms, signal

words, or hazard statements under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).

The logical workflow for GHS classification based on available data is illustrated in the following

diagram.

Available Safety Data for Dodecanophenone Hazard Evaluation GHS Classification

Not Classified as Hazardous
Insufficient evidence of hazard

Labeling Elements No Pictogram, Signal Word, or Hazard Statements

Click to download full resolution via product page

GHS classification workflow for Dodecanophenone.

Experimental Protocols (General)
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While specific experimental data for Dodecanophenone is lacking, this section outlines the

standard methodologies for key toxicological endpoints. These protocols are based on

internationally recognized guidelines, such as those from the Organisation for Economic Co-

operation and Development (OECD), and would be the standard for generating any new data

for this substance.

Acute Oral Toxicity (OECD 423)
The acute oral toxicity test provides information on the health hazards likely to arise from a

single oral exposure to a substance. The general workflow for such a study is as follows:

Selection of Animal Model (e.g., Rat) Single Oral Dose Administration Observation for Clinical Signs of Toxicity (up to 14 days) Record Mortality and Calculate LD50 Gross Necropsy of all Animals Final Report

Click to download full resolution via product page

General workflow for an acute oral toxicity study.

Skin Irritation/Corrosion (OECD 404)
This test determines the potential of a substance to cause reversible (irritation) or irreversible

(corrosion) skin damage. The experimental workflow is depicted below:

Selection of Animal Model (e.g., Rabbit) Application of Test Substance to Shaved Skin Semi-occlusive Dressing for 4 hours Observation and Scoring of Skin Reactions (Erythema and Edema) at 1, 24, 48, and 72 hours Classification based on Severity and Reversibility of Effects Final Report

Click to download full resolution via product page

General workflow for a skin irritation/corrosion study.

Eye Irritation/Corrosion (OECD 405)
This study evaluates the potential of a substance to cause damage to the eye. The general

procedure is as follows:
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Selection of Animal Model (e.g., Rabbit) Instillation of Test Substance into the Conjunctival Sac of One Eye Observation and Scoring of Ocular Lesions (Cornea, Iris, Conjunctiva) at 1, 24, 48, and 72 hours Classification based on Severity and Reversibility of Effects Final Report

Click to download full resolution via product page

General workflow for an eye irritation/corrosion study.

Handling and Storage Recommendations
Given the lack of specific hazard data, prudent laboratory practices should be followed when

handling Dodecanophenone.

Engineering Controls: Use in a well-ventilated area.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.

Skin Protection: Wear protective gloves and a laboratory coat.

Respiratory Protection: Not required under normal conditions of use.

Storage: Keep in a dry, cool, and well-ventilated place. Keep the container tightly closed.[1]

Store away from strong oxidizing agents.[1]

Conclusion and Recommendations for Further Work
The currently available data for Dodecanophenone is insufficient to perform a comprehensive

hazard assessment. While it is not classified as a hazardous substance, the absence of data

does not equate to an absence of hazard. For researchers and drug development

professionals, it is recommended to handle Dodecanophenone with care, following standard

laboratory safety procedures.

To address the existing data gaps, the following studies, conducted according to international

guidelines (e.g., OECD), are recommended:

Acute oral, dermal, and inhalation toxicity studies.
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Skin and eye irritation/corrosion studies.

A skin sensitization study.

A battery of in vitro genotoxicity tests.

Generating this data would allow for a definitive GHS classification and provide the necessary

information for a complete risk assessment, ensuring the safe use of Dodecanophenone in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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